![molecular formula C10H16N4O2S2 B6458459 4-(4-methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine CAS No. 2548975-24-0](/img/structure/B6458459.png)
4-(4-methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-Methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine, commonly referred to as MSPM, is an organosulfur compound that has been the subject of extensive research due to its potential applications in the fields of biochemistry, physiology, and materials science. MSPM is a derivative of pyrimidine, a six-membered heterocyclic compound with two nitrogen atoms at alternate positions. MSPM is a versatile compound with a wide range of potential applications due to its low toxicity, high solubility, and ability to form stable complexes with metals and other organic molecules.
Scientific Research Applications
- Tyrosine Kinase Inhibitors : Researchers have explored its use as a tyrosine kinase inhibitor, particularly in cancers driven by aberrant kinase activity. These inhibitors can interfere with tumor growth and metastasis .
- Neuroinflammation : Investigations into its anti-inflammatory effects could lead to therapeutic strategies for managing neuroinflammation .
- HIV Research : Researchers have investigated its impact on HIV replication, although further studies are needed to validate its efficacy .
- Vasodilation : It could influence vascular tone and blood flow, making it interesting for cardiovascular research .
- Schizophrenia Research : Piperazine derivatives have been studied in schizophrenia models, and this compound could contribute to understanding the underlying mechanisms .
Anticancer Agents
Neurological Disorders
Antiviral Agents
Cardiovascular Applications
Psychiatric Disorders
Chemical Biology and Medicinal Chemistry
properties
IUPAC Name |
2-methylsulfanyl-4-(4-methylsulfonylpiperazin-1-yl)pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O2S2/c1-17-10-11-4-3-9(12-10)13-5-7-14(8-6-13)18(2,15)16/h3-4H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRTXODFSAWJWFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=CC(=N1)N2CCN(CC2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.